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Compound of Interest

Compound Name: Magnesium;bromide;hexahydrate

Cat. No.: B14764456 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for Magnesium Bromide Hexahydrate, including personal protective

equipment (PPE) recommendations, operational plans for handling and storage, and proper

disposal procedures.

Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment for handling magnesium

bromide hexahydrate is provided in the table below. This information is compiled from various

safety data sheets to ensure comprehensive protection.
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Body Part
Personal Protective
Equipment

Protection
Standard/Specification

Eyes
Chemical safety goggles or

eyeglasses with side shields.

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Skin
Appropriate protective gloves

to prevent skin exposure.[1]

Inspect gloves prior to use.

Use proper glove removal

technique.

Body

Wear appropriate protective

clothing to prevent skin

exposure.[1]

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize risks associated with

magnesium bromide hexahydrate.

Handling:

Wash hands thoroughly after handling.[1]

Use with adequate ventilation to minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[2]

Avoid breathing dust, mist, or vapor.[1]
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Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep the container tightly closed.[1][2]

Store away from incompatible substances.[1]

Disposal Plan
Dispose of magnesium bromide hexahydrate in a manner consistent with federal, state, and

local regulations.[1] For specific guidance, consider the following:

Spills: For small spills, sweep up or absorb the material and place it into a suitable clean, dry,

closed container for disposal. Avoid generating dusty conditions.[1]

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3] One method involves dissolving or mixing the material with a combustible solvent and

burning it in a chemical scrubber.[3]

Contaminated Packaging: Dispose of as unused product.[3]

Experimental Workflow: Safe Handling and Disposal
The following diagram illustrates the procedural workflow for the safe handling and disposal of

magnesium bromide hexahydrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://dept.harpercollege.edu/chemistry/msds/Magnesium%20bromide%20hexahydrate%20Acros.pdf
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20bromide%20hexahydrate%20Acros.pdf
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20bromide%20hexahydrate%20Acros.pdf
https://www.fishersci.com/store/msds?partNumber=S25398A&productDescription=MAGNESIUM+BROMIDE+500G+LG&vendorId=VN00115888&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20bromide%20hexahydrate%20Acros.pdf
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20bromide%20hexahydrate%20Acros.pdf
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20bromide%20hexahydrate%20Acros.pdf
https://www.cdhfinechemical.com/images/product/msds/38_1956640049_MAGNESIUMBROMIDE(HEXAHYDRATE)CASNO13446-53-2MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/38_1956640049_MAGNESIUMBROMIDE(HEXAHYDRATE)CASNO13446-53-2MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/38_1956640049_MAGNESIUMBROMIDE(HEXAHYDRATE)CASNO13446-53-2MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14764456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

and

Weigh Magnesium Bromide Hexahydrate

Transfer to Reaction Vessel

Clean Work Area
Collect Solid Waste in
Designated Container

Solid Waste

Collect Liquid Waste in
Designated Container

Liquid Waste

Decontaminate Glassware

Doff PPE

Label Waste Containers

Dispose via Licensed
Waste Management

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Magnesium Bromide Hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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